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Compound of Interest

Compound Name: Boc-L-Valine

Cat. No.: B558185

An In-depth Technical Guide to Boc-L-Valine: Chemical Properties and Structure

Abstract

N-tert-butoxycarbonyl-L-valine (Boc-L-Valine) is a pivotal amino acid derivative extensively
utilized in the fields of peptide synthesis and pharmaceutical research.[1] The introduction of
the tert-butoxycarbonyl (Boc) protecting group to the alpha-amino function of L-valine
enhances its stability and solubility, making it an ideal building block for the synthesis of
complex peptides and bioactive molecules.[1] This guide provides a comprehensive overview
of the chemical properties, structure, synthesis, and applications of Boc-L-Valine, tailored for
researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers

The structure of Boc-L-Valine consists of the amino acid L-valine with its amino group
protected by a tert-butoxycarbonyl group. This protection is crucial for preventing unwanted
reactions during peptide bond formation.[2]
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Identifier Value

(2S)-3-methyl-2-[(2-methylpropan-2-

UPAC Name yl)oxycarbonylamino]butanoic acid[3]
Synonyms N-(tert-Butoxycarbonyl)-L-valine, Boc-Val-OH[4]
CAS Number 13734-41-3

Molecular Formula C10H19NO4

Molecular Weight 217.26 g/mol

SMILES String CC(C)--INVALID-LINK--NC(=0)OC(C)(C)C
InChl Key SZXBQTSZISFIAO-ZETCQYMHSA-N

Physicochemical Properties

The physical and chemical properties of Boc-L-Valine are critical for its handling, storage, and
application in synthesis.

Property Value

Appearance White to off-white powder or crystalline solid
Melting Point 77-80 °C

Boiling Point 341.8 £ 25.0 °C at 760 mmHg

Density 1.1 +£0.1 g/cm?3

Freely soluble in ethanol, ether, chloroform,

Solubility DMF, DMSO, and Methanol; slightly soluble in
water.

Optical Rotation [0]2°/D = -5.8 to -6.8° (c=1 in Acetic Acid)

Storage 0 - 8 °C, Sealed in a dry, dark place

Applications in Research and Drug Development
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Boc-L-Valine is a cornerstone in modern organic synthesis and pharmaceutical development.

Peptide Synthesis: Its most prominent application is as a protected amino acid monomer in
both solid-phase and solution-phase peptide synthesis. The Boc group prevents the amino
group from participating in undesired reactions, allowing for the controlled, sequential
addition of amino acids to a growing peptide chain. The protecting group is stable under
various conditions but can be selectively removed using mild acidic conditions.

Pharmaceutical Development: It serves as a crucial intermediate for a range of
pharmaceuticals. Notably, it is a key starting material in the synthesis of Valacyclovir, an
antiviral medication. Its incorporation into peptide-based drugs can enhance efficacy and
reduce side effects.

Asymmetric Synthesis: Boc-L-Valine is also employed as a chiral auxiliary, leveraging its
inherent chirality to guide the stereoselective formation of new chemical entities.

Experimental Protocols
Synthesis of Boc-L-Valine

A standard method for the synthesis of Boc-L-Valine involves the reaction of L-valine with di-

tert-butyl dicarbonate (Boc anhydride) or N-tert-butoxycarbonyl chloride in the presence of a

base.

Materials:

L-valine

Di-tert-butyl dicarbonate ((Boc)20)

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Ethyl acetate

0.5 M Citric acid solution
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e Sodium sulfate (Na2S0a4)
e Petroleum ether
Procedure:

o Dissolution: Dissolve 29 g of L-valine in 250 ml of 1N agueous NaOH. Adjust the total
volume to 400 ml with water.

o Solvent Addition: Add 150 ml of tetrahydrofuran (THF) to the solution.

e Reaction: While stirring vigorously at 10°C, add 100 ml of Boc-Cl in five equal portions at
ten-minute intervals. After each addition, add 2N aqueous NaOH to maintain a pH of 8-9.
Alternatively, (Boc)20 can be used.

o Extraction (1): After two hours, extract the reaction mixture with diethyl ether to remove
unreacted reagents.

 Acidification: Acidify the aqueous layer with a 0.5 M aqueous citric acid solution, which will
cause an oily substance (the product) to precipitate.

o Extraction (2): Extract the precipitate with ethyl acetate.

e Washing and Drying: Wash the ethyl acetate extract with a small amount of water and dry it
over anhydrous sodium sulfate (Na2S0a).

o Crystallization: Concentrate the dried extract under reduced pressure. Add petroleum ether
to the concentrate and allow it to stand in a refrigerator to induce crystallization.

« |solation: Filter the resulting crystals and dry them to obtain pure Boc-L-Valine. The
expected yield is approximately 55%.

Purity Analysis by Liquid-Solid Chromatography

This method is used to determine the purity of Boc-L-Valine and quantify impurities, such as
Boc-alanine.

Instrumentation & Conditions:
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Column: Inertsil ODS-3V 5 pm, 150 x 4.6 mm

Mobile Phase (Eluent): 73% of 0.05% phosphoric acid in water and 27% acetonitrile
Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detector: UV at 210 nm

Injection Volume: 50 pL

Procedure:

Standard Preparation: Prepare a system suitability solution containing a known
concentration of Boc-L-Valine (e.g., 15 mg/mL) and any potential impurities like Boc-alanine
(e.g., 0.15 mg/mL) in the eluent.

Sample Preparation: Prepare a sample solution of the synthesized Boc-L-Valine at a
concentration of 15 mg/mL in the eluent.

Chromatography: Inject the standard and sample solutions onto the column and record the
chromatograms.

Analysis: Compare the retention times of the peaks in the sample chromatogram with those
of the standard to identify Boc-L-Valine and impurities. Calculate the area percentage of any
impurity peaks to determine the purity of the sample.

Visualizations
Logical Workflow for Boc-L-Valine Synthesis

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b558185?utm_src=pdf-body
https://www.benchchem.com/product/b558185?utm_src=pdf-body
https://www.benchchem.com/product/b558185?utm_src=pdf-body
https://www.benchchem.com/product/b558185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

B

Starting Materials

Boc Anhydride Base (e.g., NaOH)

Proces v3 Steps

Aqueous/Organic Solvent

Reaction in

l

Acidification &
Extraction

l

Drying & Concentration

:

Crystallization

Final Rroduct

Purified Boc-L-Valine

Click to download full resolution via product page

Caption: General workflow for the synthesis of Boc-L-Valine.

Role of Boc-L-Valine in Peptide Synthesis
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Caption: Role of Boc protection in a peptide synthesis cycle.

Relationship of Boc-L-Valine Core to its Properties
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Caption: Core chemical entity and its associated properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b558185?utm_src=pdf-body-img
https://www.benchchem.com/product/b558185?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/00670
https://www.benchchem.com/product/b558185
https://pubchem.ncbi.nlm.nih.gov/compound/83693
https://www.fengchengroup.com/amino-acids-and-derivatives/protective-amino-acid-boc-series/boc-l-valine-boc-l-val-oh-bp-ep-usp-cas-13734.html
https://www.fengchengroup.com/amino-acids-and-derivatives/protective-amino-acid-boc-series/boc-l-valine-boc-l-val-oh-bp-ep-usp-cas-13734.html
https://www.benchchem.com/product/b558185#boc-l-valine-chemical-properties-and-structure
https://www.benchchem.com/product/b558185#boc-l-valine-chemical-properties-and-structure
https://www.benchchem.com/product/b558185#boc-l-valine-chemical-properties-and-structure
https://www.benchchem.com/product/b558185#boc-l-valine-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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